Cas no 2138268-93-4 (1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]-)

• Product Name: 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]-
• CAS No: 2138268-93-4
• MF: C₁₁H₁₂F₂O₂S
• MW: 246.273589134216
• CID: 5259496
• Update Time: 2025-11-01

1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]-

• Inchi： 1S/C11H12F2O2S/c12-9-2-1-8(7-10(9)13)16-6-3-11-14-4-5-15-11/h1-2,7,11H,3-6H2
• InChI Key： SBPKGIWKOUCXHG-UHFFFAOYSA-N
• SMILES： O1CCOC1CCSC1=CC=C(F)C(F)=C1

Additional information on 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]-

1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- (CAS No. 2138268-93-4): An Overview of Its Properties and Applications

1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- (CAS No. 2138268-93-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a dioxolane ring and a thioether group substituted with a 3,4-difluorophenyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- is C₁₀H₁₀F₂O₂S, and its molecular weight is approximately 218.24 g/mol. The compound's physical properties include a melting point of around 75-77°C and a boiling point of approximately 150-155°C at reduced pressure. It is generally soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water.

In terms of chemical reactivity, 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- exhibits notable stability under standard conditions. However, it can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the thioether group can be oxidized to form sulfone derivatives, which may have different biological activities. Additionally, the dioxolane ring can be cleaved under acidic conditions to yield the corresponding diols or other products.

The biological activity of 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- has been the subject of several recent studies. One notable area of research involves its potential as a pharmaceutical intermediate. The compound's unique structure makes it an attractive candidate for the synthesis of novel drugs with specific therapeutic targets. For example, researchers have explored its use in the development of anti-inflammatory agents and potential treatments for neurological disorders.

A study published in the *Journal of Medicinal Chemistry* in 2021 investigated the anti-inflammatory properties of 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- derivatives. The results showed that these compounds exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This finding suggests that the compound could be further developed into effective anti-inflammatory drugs with fewer side effects compared to existing treatments.

Another area of interest is the compound's potential as a neuroprotective agent. A recent study published in *Neuropharmacology* explored the effects of 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- on neuronal cells exposed to oxidative stress. The results indicated that the compound could protect neurons from damage by scavenging free radicals and modulating intracellular signaling pathways involved in cell survival.

Beyond its pharmaceutical applications, 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- has also been investigated for its use in materials science. Researchers have explored its potential as a building block for the synthesis of advanced polymers and materials with unique properties. For example, a study published in *Macromolecules* demonstrated that the compound could be polymerized to form copolymers with excellent thermal stability and mechanical strength.

The synthesis of 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- typically involves several steps. One common approach is to start with the reaction of 3,4-difluorothiophenol with an appropriate alkyl halide to form the thioether intermediate. This intermediate is then reacted with glycolic acid or a suitable derivative to form the dioxolane ring through an intramolecular cyclization reaction. The process can be optimized to achieve high yields and purity levels suitable for both research and industrial applications.

In conclusion, 1,3-Dioxolane, 2-[2-[(3,4-difluorophenyl)thio]ethyl]- (CAS No. 2138268-93-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure provides a foundation for further research and development into novel drugs and advanced materials. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.